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Compound of Interest

Compound Name: Norprogesterone

Cat. No.: B14060473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of the metabolism of

norprogesterone, a synthetic progestin. Understanding the metabolic fate of

norprogesterone in different species is crucial for preclinical drug development and the

extrapolation of toxicological and pharmacological data to humans. This document summarizes

key quantitative data, details relevant experimental protocols, and visualizes the metabolic

pathways. For the purpose of this guide, data on norethisterone (norethindrone), a closely

related and extensively studied 19-norprogestogen, is used as a surrogate for

norprogesterone due to the limited availability of data on norprogesterone itself.

Cross-Species Comparison of Norprogesterone
(Norethisterone) Metabolism
The metabolism of norethisterone varies significantly across different species, primarily due to

differences in the expression and activity of metabolic enzymes. The main metabolic pathways

include A-ring reduction, hydroxylation, and conjugation.

Table 1: Major Metabolites of Norethisterone Identified in Various Species
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Metabolite Human
Monkey
(Rhesus)

Dog
(Beagle)

Rat Mouse

A-Ring

Reduced

Metabolites

5α-

Dihydronoret

histerone

Major[1][2] Identified Identified Major[1][3] Likely

3α,5α-

Tetrahydronor

ethisterone

Major[1][4] Identified Identified

Major (37.1%

in vagina,

26.9% in

uterus)[3]

Identified[5]

3β,5α-

Tetrahydronor

ethisterone

Identified[1] Identified Identified Identified[3] Identified

Hydroxylated

Metabolites

Various

hydroxylated

metabolites

Identified[6] Identified Identified Identified Likely

Aromatized

Metabolite

Ethinylestradi

ol

Minor, but

significant[7]

[8][9]

- - - -

Conjugated

Metabolites

Glucuronide

conjugates

Major in

urine[10]
- - Major[11] -

Sulfate

conjugates

Major in

plasma[4][10]
- - Minor[11] -
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Note: A "-" indicates that specific data was not readily available in the searched literature.

"Likely" indicates that based on general metabolic pathways, the presence of this metabolite is

probable but not explicitly confirmed in the cited sources for that species.

Table 2: Key Enzymes Involved in Norethisterone Metabolism

Enzyme
Family

Human Monkey Dog Rat Mouse

Cytochrome

P450 (CYP)

CYP3A4

(major),

CYP2C9,

CYP2C19[6]

[12]

CYP3A

homologues

likely involved

CYP3A

homologues

likely involved

CYP3A

homologues

likely involved

CYP3A

homologues

likely involved

Reductases

5α-reductase,

3α/β-

hydroxysteroi

d

dehydrogena

ses[3]

5α-reductase,

3α/β-

hydroxysteroi

d

dehydrogena

ses

5α-reductase,

3α/β-

hydroxysteroi

d

dehydrogena

ses

5α-reductase,

3α/β-

hydroxysteroi

d

dehydrogena

ses[3]

5α-reductase,

3α/β-

hydroxysteroi

d

dehydrogena

ses

Sulfotransfer

ases (SULTs)
Present Present Present Present Present

UDP-

Glucuronosylt

ransferases

(UGTs)

Present Present Present Present Present

Note: The involvement of specific enzyme homologues in monkey, dog, rat, and mouse is

inferred from the known roles of these enzyme families in steroid metabolism across mammals.

Metabolic Pathways of Norprogesterone
(Norethisterone)
The metabolism of norethisterone is a complex process involving multiple enzymatic reactions.

The primary pathways are summarized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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